Cas no 2091592-75-3 (2-(1-methyl-3-(thiophen-3-yl)-1H-pyrazol-4-yl)acetic acid)

• Product Name: 2-(1-methyl-3-(thiophen-3-yl)-1H-pyrazol-4-yl)acetic acid
• CAS No: 2091592-75-3
• MF: C₁₀H₁₀N₂O₂S
• MW: 222.263600826263
• CID: 5721893
• PubChem ID: 121213672
• Update Time: 2025-10-22

2-(1-methyl-3-(thiophen-3-yl)-1H-pyrazol-4-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-methyl-3-(thiophen-3-yl)-1H-pyrazol-4-yl)acetic acid
• 2-(1-methyl-3-thiophen-3-ylpyrazol-4-yl)acetic acid
• AKOS026724142
• F2198-5312
• 2091592-75-3
• 1H-Pyrazole-4-acetic acid, 1-methyl-3-(3-thienyl)-

• Inchi： 1S/C10H10N2O2S/c1-12-5-8(4-9(13)14)10(11-12)7-2-3-15-6-7/h2-3,5-6H,4H2,1H3,(H,13,14)
• InChI Key： ZVDGNISCWMDPAY-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1C(CC(=O)O)=CN(C)N=1

Computed Properties

• Exact Mass: 222.04629874g/mol
• Monoisotopic Mass: 222.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 83.4Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• Boiling Point: 399.9±37.0 °C(Predicted)
• pka: 4.12±0.10(Predicted)

Additional information on 2-(1-methyl-3-(thiophen-3-yl)-1H-pyrazol-4-yl)acetic acid

Comprehensive Overview of 2-(1-methyl-3-(thiophen-3-yl)-1H-pyrazol-4-yl)acetic acid (CAS No. 2091592-75-3)

2-(1-methyl-3-(thiophen-3-yl)-1H-pyrazol-4-yl)acetic acid (CAS No. 2091592-75-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound belongs to the class of pyrazole derivatives, which are widely recognized for their diverse biological activities. The presence of a thiophene ring and an acetic acid moiety in its structure enhances its potential applications in drug discovery and material science. Researchers are particularly interested in its role as a building block for synthesizing more complex molecules.

In recent years, the demand for heterocyclic compounds like 2-(1-methyl-3-(thiophen-3-yl)-1H-pyrazol-4-yl)acetic acid has surged, driven by their utility in developing small-molecule inhibitors and biologically active agents. The compound's CAS No. 2091592-75-3 is frequently searched in academic and industrial databases, reflecting its relevance in medicinal chemistry and crop protection. Its structural versatility allows for modifications that can target specific enzymes or receptors, making it a valuable tool for high-throughput screening.

One of the key trends in the scientific community is the exploration of sustainable synthesis methods for such compounds. 2-(1-methyl-3-(thiophen-3-yl)-1H-pyrazol-4-yl)acetic acid is no exception, with researchers focusing on green chemistry approaches to reduce environmental impact. Questions like "How to optimize the yield of CAS No. 2091592-75-3?" or "What are the latest applications of pyrazole-thiophene hybrids?" are commonly encountered in search engines, highlighting the compound's growing importance.

The compound's physicochemical properties, such as solubility and stability, are critical for its practical applications. Studies have shown that the acetic acid group in 2-(1-methyl-3-(thiophen-3-yl)-1H-pyrazol-4-yl)acetic acid enhances its bioavailability, making it a promising candidate for drug formulation. Additionally, its thiophene ring contributes to its electronic properties, which are advantageous in material science applications like organic semiconductors.

Another area of interest is the compound's potential role in personalized medicine. With the rise of AI-driven drug discovery, 2-(1-methyl-3-(thiophen-3-yl)-1H-pyrazol-4-yl)acetic acid is being studied for its interactions with biomarkers and target proteins. Searches related to "How does CAS No. 2091592-75-3 interact with kinase enzymes?" or "What are the SAR studies of pyrazole-based acids?" are becoming increasingly popular, underscoring the need for detailed research.

In conclusion, 2-(1-methyl-3-(thiophen-3-yl)-1H-pyrazol-4-yl)acetic acid (CAS No. 2091592-75-3) represents a fascinating intersection of chemistry and biology. Its multifaceted applications, from pharmaceuticals to advanced materials, make it a compound of enduring interest. As research progresses, its potential to address challenges in healthcare and sustainable technology will likely expand, solidifying its place in the scientific landscape.